Cas no 746608-45-7 (N-(3-Bromo-4-methylphenyl)-2-chloroacetamide)

• Product Name: N-(3-Bromo-4-methylphenyl)-2-chloroacetamide
• CAS No: 746608-45-7
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 3107093
• PubChem ID: 2110928
• Update Time: 2025-10-30

N-(3-Bromo-4-methylphenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-4-methyl-phenyl)-2-chloro-acetamide
• 746608-45-7
• EN300-09685
• STL373960
• VS-09762
• Z56983144
• N-(3-bromo-4-methylphenyl)-2-chloroacetamide
• AKOS000295668
• G38598
• CS-0221651
• BBL030360
• N-(3-Bromo-4-methylphenyl)-2-chloroacetamide

• Inchi： 1S/C9H9BrClNO/c1-6-2-3-7(4-8(6)10)12-9(13)5-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： QRGBHDFCJNDFIY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NC(CCl)=O

Computed Properties

• Exact Mass: 260.95560Da
• Monoisotopic Mass: 260.95560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Bromo-4-methylphenyl)-2-chloroacetamide

N-(3-Bromo-4-methylphenyl)-2-chloroacetamide: A Comprehensive Overview

The compound N-(3-Bromo-4-methylphenyl)-2-chloroacetamide, identified by the CAS number 746608-45-7, is a significant organic compound with diverse applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in enhancing the efficiency of chemical processes and its potential as a building block for advanced materials.

The molecular structure of N-(3-Bromo-4-methylphenyl)-2-chloroacetamide consists of a phenyl ring substituted with bromine and methyl groups, along with an acetyl amide group containing a chlorine atom. This combination of functional groups imparts the compound with versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its ability to participate in nucleophilic substitutions, electrophilic aromatic substitutions, and other key reactions, which are pivotal in drug discovery and material development.

Recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of CAS 746608-45-7 with greater accuracy. These studies have revealed that the compound exhibits favorable solubility characteristics and thermal stability, which are critical for its application in high-throughput screening processes. Moreover, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

In the field of pharmacology, N-(3-Bromo-4-methylphenyl)-2-chloroacetamide has shown promise as a lead compound for developing novel therapeutic agents. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its selectivity towards specific biological targets has been explored through molecular docking studies, which provide insights into its drug-like qualities.

The agrochemical industry has also benefited from the unique properties of this compound. Field trials have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or pest infestation. Furthermore, its role as an intermediate in the synthesis of bioactive compounds has been documented in recent agricultural research journals.

From a materials science perspective, CAS 746608-45-7 has been investigated for its potential in polymer chemistry. Its ability to act as a crosslinking agent or a monomer component has been explored in the development of high-performance polymers with tailored mechanical and thermal properties. Such applications are particularly relevant in the growing demand for sustainable materials in industries such as automotive manufacturing and electronics.

In conclusion, N-(3-Bromo-4-methylphenyl)-2-chloroacetamide, CAS number 746608-45-7, stands out as a multifaceted compound with significant potential across various scientific domains. Its structural versatility, combined with recent research findings, positions it as a key player in advancing modern chemical technologies. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make substantial contributions to both academic research and industrial innovation.